Cas no 1194920-73-4 (2,2-difluoro-1-(2-pyridinyl)-1,1-Ethanediol)

• Product Name: 2,2-difluoro-1-(2-pyridinyl)-1,1-Ethanediol
• CAS No: 1194920-73-4
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 1101315
• Update Time: 2024-07-25

2,2-difluoro-1-(2-pyridinyl)-1,1-Ethanediol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-pyridinyl)-1,1-Ethanediol
• 1,1-Ethanediol, 2,2-difluoro-1-(2-pyridinyl)-

• Inchi： 1S/C7H7F2NO2/c8-6(9)7(11,12)5-3-1-2-4-10-5/h1-4,6,11-12H
• InChI Key： ZKJZVYXPJFHJSG-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1)(O)(O)C(F)F

Computed Properties

• Exact Mass: 175.044
• Monoisotopic Mass: 175.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2